Cas no 1171920-47-0 (2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol)

• Product Name: 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol
• CAS No: 1171920-47-0
• MF: C₁₄H₂₁NO₃Si
• MW: 279.406944990158
• MDL: MFCD12401664
• CID: 1076242
• PubChem ID: 329772168
• Update Time: 2025-06-14

2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(((tert-Butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-ol
• 2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridin-6-ol
• 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol
• 2-{[(tert-butyldimethylsilyl)oxy]methyl}furo[3,2-b]pyridin-6-ol
• AC1Q1LJG
• AG-A-27141
• AK-55705
• CTK8A0682
• DTXSID70674090
• MFCD12401664
• WWB92047
• CS-0441711
• AKOS015837815
• 2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridin-6-ol
• 1171920-47-0
• 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol, AldrichCPR
• 2-[[tert-butyl(dimethyl)silyl]oxymethyl]furo[3,2-b]pyridin-6-ol
• 2-(tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridin-6-ol
• 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol

• MDL： MFCD12401664
• Inchi： 1S/C14H21NO3Si/c1-14(2,3)19(4,5)17-9-11-7-12-13(18-11)6-10(16)8-15-12/h6-8,16H,9H2,1-5H3
• InChI Key： PVBHQEAUBNFSDB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=CC2=C(C=C(C=N2)O)O1

Computed Properties

• Exact Mass: 279.12907007g/mol
• Monoisotopic Mass: 279.12907007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-ol

Comprehensive Overview of 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol (CAS No. 1171920-47-0)

2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol (CAS No. 1171920-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique furopyridine core and tert-butyldimethylsilyl (TBDMS) protecting group, serves as a versatile intermediate in synthetic chemistry. Researchers frequently explore its applications in drug discovery, particularly for its potential role in modulating biological targets. The TBDMS-protected hydroxyl group enhances stability during synthetic transformations, making it invaluable for multi-step organic syntheses.

The structural complexity of 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol aligns with current trends in small-molecule therapeutics and heterocyclic chemistry. With the growing demand for kinase inhibitors and GPCR modulators, this compound’s fused bicyclic scaffold offers a promising template for medicinal chemists. Recent studies highlight its relevance in neurodegenerative disease research and anti-inflammatory drug development, addressing key health challenges like Alzheimer’s and autoimmune disorders. Its CAS No. 1171920-47-0 is often searched in academic databases, reflecting its niche yet critical role in cutting-edge science.

From a synthetic perspective, the tert-butyldimethylsilyloxy (TBDMSO) moiety in this compound provides steric protection, enabling selective reactions at other functional sites. This feature is particularly useful in parallel synthesis and combinatorial chemistry, where chemists prioritize efficiency and selectivity. The compound’s furo[3,2-b]pyridine backbone also contributes to its photophysical properties, making it a candidate for OLED materials and fluorescent probes—topics trending in materials science forums.

Environmental and regulatory considerations are increasingly shaping chemical research, and 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol aligns with green chemistry principles due to its potential for atom-economical transformations. Laboratories focusing on sustainable synthesis often explore derivatives of this compound to minimize waste. Its CAS No. 1171920-47-0 is frequently cited in patents related to biodegradable polymers and catalysis, underscoring its multidisciplinary utility.

In analytical chemistry, the compound’s distinct NMR and MS spectra facilitate its identification in complex mixtures. Researchers optimizing HPLC methods or LC-MS protocols for high-throughput screening often reference its physicochemical data. The furopyridine-TBDMS combination also exhibits predictable chromatographic behavior, aiding in purity assessments during QC/QA processes—a recurring topic in pharmaceutical manufacturing discussions.

Looking ahead, 2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-ol is poised to remain relevant as AI-driven drug discovery accelerates. Its structural features are compatible with machine learning models predicting ADMET properties, a hot topic in computational chemistry. As synthetic methodologies evolve, this compound’s role in click chemistry and bioorthogonal reactions may expand, addressing queries like “TBDMS-protected heterocycles in drug design” commonly searched in academic engines.

In summary, CAS No. 1171920-47-0 represents a nexus of innovation across pharmaceuticals, materials science, and sustainable chemistry. Its furo[3,2-b]pyridine scaffold and TBDMS group offer a balance of reactivity and stability, answering contemporary demands in research and industry. Whether investigating structure-activity relationships or designing functional materials, this compound exemplifies the synergy between molecular design and real-world applications.